5-(3-Carboxy-3-hydroxypropyl)nicotinamide adenine dinucleotide
Overview
Description
5-(3-Carboxy-3-hydroxypropyl)nicotinamide adenine dinucleotide, also known as 5-(3-Carboxy-3-hydroxypropyl)nicotinamide adenine dinucleotide, is a useful research compound. Its molecular formula is C25H33N7O17P2 and its molecular weight is 765.5 g/mol. The purity is usually 95%.
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properties
CAS RN |
68889-85-0 |
|---|---|
Product Name |
5-(3-Carboxy-3-hydroxypropyl)nicotinamide adenine dinucleotide |
Molecular Formula |
C25H33N7O17P2 |
Molecular Weight |
765.5 g/mol |
IUPAC Name |
(2S)-4-[1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]-5-carbamoylpyridin-1-ium-3-yl]-2-hydroxybutanoate |
InChI |
InChI=1S/C25H33N7O17P2/c26-20-15-22(29-8-28-20)32(9-30-15)24-19(37)17(35)14(48-24)7-46-51(43,44)49-50(41,42)45-6-13-16(34)18(36)23(47-13)31-4-10(1-2-12(33)25(39)40)3-11(5-31)21(27)38/h3-5,8-9,12-14,16-19,23-24,33-37H,1-2,6-7H2,(H6-,26,27,28,29,38,39,40,41,42,43,44)/t12-,13+,14+,16+,17+,18+,19+,23+,24+/m0/s1 |
InChI Key |
PLMTVPOYALSQOL-AMUFZZJCSA-N |
Isomeric SMILES |
C1=C(C=[N+](C=C1C(=O)N)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)CC[C@@H](C(=O)[O-])O |
SMILES |
C1=C(C=[N+](C=C1C(=O)N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)CCC(C(=O)[O-])O |
Canonical SMILES |
C1=C(C=[N+](C=C1C(=O)N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)CCC(C(=O)[O-])O |
Other CAS RN |
68889-85-0 |
synonyms |
5-(3-carboxy-3-hydroxypropyl)nicotinamide adenine dinucleotide S-lac-NAD |
Origin of Product |
United States |
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